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Compound of Interest

Compound Name: Cefuroxime-d3

Cat. No.: B3025872 Get Quote

An In-depth Technical Guide to Cefuroxime-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Cefuroxime-d3, its mechanism of action, and its application as an internal

standard in bioanalytical methods. Detailed experimental protocols and visual diagrams are

included to support research and development activities.

Core Physicochemical Properties
Cefuroxime-d3 is the deuterium-labeled version of Cefuroxime, a second-generation

cephalosporin antibiotic.[1][2] The incorporation of three deuterium atoms on the methoxy

group results in a higher molecular weight, making it an ideal internal standard for mass

spectrometry-based quantification of Cefuroxime.[1][3] Its primary application is in

pharmacokinetic and bioequivalence studies where precise measurement of the parent drug in

biological matrices is required.[3]

Quantitative data for Cefuroxime-d3 and its unlabeled counterpart, Cefuroxime, are

summarized below for direct comparison.
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Property Cefuroxime-d3 Cefuroxime

Synonyms

(6R,7R)-3-

((Carbamoyloxy)methyl)-7-

((Z)-2-(furan-2-yl)-2-((methoxy-

d3)imino)acetamido)-8-oxo-5-

thia-1-azabicyclo[4.2.0]oct-2-

ene-2-carboxylic acid

(6R,7R)-3-

(carbamoyloxymethyl)-7-

[[(2Z)-2-(furan-2-yl)-2-

methoxyiminoacetyl]amino]-8-

oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

Molecular Formula C₁₆H₁₃D₃N₄O₈S[1][3] C₁₆H₁₆N₄O₈S[4][5]

Molecular Weight 427.4 g/mol [1][4][6][7] 424.39 g/mol [4][5]

CAS Number 1803240-98-3[1][3][4][8] 55268-75-2[4][6][8]

Appearance Solid[1] White to Off-White Solid[9]

Solubility

DMSO: slightly soluble,

Methanol: slightly soluble (may

require heating)[1][3][10]

Water: 145 mg/L at 25°C,

DMSO (Slightly), Methanol

(Slightly)[9]

Storage Temperature -20°C[6][8] -

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
Cefuroxime, the active parent compound, is a beta-lactam antibiotic that exerts its bactericidal

effect by inhibiting the synthesis of the bacterial cell wall.[11][12] It specifically targets and

binds to penicillin-binding proteins (PBPs), which are enzymes crucial for the final

transpeptidation step in peptidoglycan synthesis.[12][13][14] This inhibition disrupts the integrity

of the cell wall, leading to cell lysis and bacterial death.[5][11] Cefuroxime shows broad-

spectrum activity against both Gram-positive and Gram-negative bacteria and is notably stable

against many bacterial β-lactamases.[3][12][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3025872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

